1-(2-Chlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-methylsulfanyl-2-oxo-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H15ClN2OS/c1-25-19-11-18(14-7-3-2-4-8-14)23(20(24)16(19)12-22)13-15-9-5-6-10-17(15)21/h2-11H,13H2,1H3
• InChI Key: XYJZRKCVGBJPRH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=O)N(C(=C1)C2=CC=CC=C2)CC3=CC=CC=C3Cl)C#N
• Molecular Formula: C20H15ClN2OS
• Molecular Weight: 366.9 g/mol

Description

1-(2-Chlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C20H15ClN2OS and its molecular weight is 366.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Researchers have developed efficient methods to synthesize various pyridine derivatives, including the compound , demonstrating its versatility in organic synthesis. For instance, the reaction of 2-aroyl-3,3-bis(alkylsulfanyl)acrylaldehydes and cyanoacetamide under different conditions effectively synthesizes 5-aroyl-6-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitriles, highlighting the compound's role in generating structurally diverse heterocyclic compounds Mathews et al., 2008.

Structural and Optical Properties

The study of pyridine derivatives extends to examining their structural, optical, and electronic properties. For instance, the characterization of similar pyridine derivatives has revealed insights into their molecular structures, thermal stability, and potential applications in electronic devices. X-ray diffraction and spectroscopic techniques are commonly used to elucidate the molecular geometry and electronic structure, providing a foundation for further applications in materials science Zedan, El-Taweel, & El-Menyawy, 2020.

Potential Medicinal Chemistry Applications

The structural framework of pyridine derivatives, including the compound , is frequently explored for potential medicinal chemistry applications. For example, certain derivatives have been synthesized and evaluated for inotropic activity, indicating the compound's relevance in the development of new therapeutic agents Sircar et al., 1987.

Spectroscopic and Computational Studies

Spectroscopic investigations and computational studies on similar compounds provide insights into their electronic properties, molecular interactions, and potential applications. For example, spectroscopic analysis coupled with molecular docking studies can identify compounds with inhibitory activity against specific proteins, suggesting applications in designing chemotherapeutic agents Alzoman et al., 2015.